Cas no 2742652-37-3 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2742652-37-3
• MF: C₉H₁₃ClFNO
• MW: 205.657025098801
• CID: 5327890
• Update Time: 2025-05-21

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C9H12FNO.ClH/c1-11-6-7-3-4-8(10)5-9(7)12-2;/h3-5,11H,6H2,1-2H3;1H
• InChI Key： JPGBYVAHSJZAQX-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1OC)NC.Cl

Additional information on INDEX NAME NOT YET ASSIGNED

Research Briefing on Chemical Compound 2742652-37-3 and INDEX NAME NOT YET ASSIGNED

The chemical compound with the identifier 2742652-37-3 has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, currently referred to as INDEX NAME NOT YET ASSIGNED, is under investigation for its potential therapeutic applications. Preliminary studies suggest that it exhibits promising biological activity, particularly in modulating specific cellular pathways implicated in disease progression. Researchers are particularly interested in its structural properties, which may offer a novel mechanism of action compared to existing therapeutics.

Recent studies have focused on elucidating the pharmacokinetic and pharmacodynamic profiles of 2742652-37-3. In vitro assays have demonstrated its ability to interact with target proteins at nanomolar concentrations, indicating high binding affinity. Furthermore, in vivo models have shown favorable bioavailability and tissue distribution, suggesting its potential as a viable drug candidate. These findings are supported by advanced analytical techniques, including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, which have been employed to characterize the compound's stability and purity.

The development of INDEX NAME NOT YET ASSIGNED is part of a broader effort to address unmet medical needs in areas such as oncology and neurodegenerative diseases. Early-stage clinical trials are being planned to evaluate its safety and efficacy in human subjects. Researchers are also exploring its potential for combination therapies, where it may synergize with other compounds to enhance therapeutic outcomes. The compound's unique chemical scaffold offers opportunities for further optimization, including the development of derivatives with improved potency and reduced off-target effects.

Despite the promising data, challenges remain in the development of 2742652-37-3. Issues such as metabolic stability, potential toxicity, and scalability of synthesis need to be addressed. Researchers are employing computational modeling and high-throughput screening to identify optimal formulations and delivery methods. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, the compound 2742652-37-3, currently designated as INDEX NAME NOT YET ASSIGNED, represents a promising avenue for therapeutic development. Its unique properties and biological activity warrant further investigation, with the potential to contribute significantly to the field of chemical biology and medicine. Ongoing research will be critical to fully understand its mechanisms and therapeutic potential, paving the way for future innovations in drug discovery and development.